Tert-butyl 6-amino-1,3-benzodioxole-5-carboxylate
Description
“Tert-butyl 6-amino-1,3-benzodioxole-5-carboxylate” likely contains a benzodioxole group (a benzene ring fused with a 1,3-dioxole), an amino group (-NH2), and a tert-butyl ester group attached to the carboxylate . The presence of these functional groups could give this compound unique chemical properties and reactivity.
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The benzodioxole group is a rigid, planar system, which could influence the overall shape of the molecule. The amino group could participate in hydrogen bonding, influencing its physical properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The amino group is a common nucleophile and can participate in a variety of reactions. The ester group could be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an alcohol .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of an amino group could make the compound a base in certain conditions. The ester group could make the compound somewhat polar, influencing its solubility in different solvents .Mechanism of Action
Future Directions
properties
IUPAC Name |
tert-butyl 6-amino-1,3-benzodioxole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-12(2,3)17-11(14)7-4-9-10(5-8(7)13)16-6-15-9/h4-5H,6,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYNPRFIPHSDHOG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC2=C(C=C1N)OCO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 6-amino-1,3-dioxaindane-5-carboxylate | |
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